Cas no 931968-11-5 (2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile
• CAS No: 931968-11-5
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 5428559
• Update Time: 2025-07-09

2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(1-phenylethylamino)-1,3-oxazole-4-carbonitrile
• 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H21N3O3/c1-16-8-10-19(11-9-16)28-15-20-12-13-22(29-20)24-27-21(14-25)23(30-24)26-17(2)18-6-4-3-5-7-18/h3-13,17,26H,15H2,1-2H3
• InChI Key： BGYDDBRXMSLJRT-UHFFFAOYSA-N
• SMILES： O1C(NC(C2=CC=CC=C2)C)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Additional information on 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile

2-{5-(4-Methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

2-{5-(4-Methylphenoxy)methylfuran-2-yl}-5-(1-phenylethyl)amino-1,3-oxazole-4-carbonitrile, commonly referred to asCAS No. 931968-11-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of a furan ring and a phenylethyl group further adds to its structural complexity and functional diversity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

Structural Analysis

The molecular structure ofCAS No. 931968-11-5 is characterized by a central oxazole ring substituted with a cyano group at the 4-position and an amino group at the 5-position. The amino group is further substituted with a phenylethyl chain, which introduces significant steric hindrance and potential for hydrogen bonding interactions. The furan ring at the 2-position is substituted with a 4-methylphenoxy group, which enhances the compound's electronic properties and stability.

Chemical Properties

This compound exhibits interesting chemical properties due to its conjugated system and heteroatom content. It has a high melting point (approximately 200°C) and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials.

Biological Activity

Preliminary biological assays have revealed thatCAS No. 931968-11_5 possesses moderate inhibitory activity against several enzyme targets, including tyrosinase and acetylcholinesterase. These findings suggest its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease.

Synthesis Optimization

In recent studies, researchers have focused on optimizing the synthesis of this compound to improve yield and purity. The use of chiral catalysts has enabled enantioselective synthesis, which is crucial for applications requiring enantiopure compounds.

Applications

Beyond its role in drug discovery,CAS No. 931968_1_5 has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalytic systems used in industrial processes.

Future Directions

Ongoing research is exploring the potential of this compound in bioimaging applications due to its fluorescent properties under certain conditions. Additionally, efforts are underway to investigate its role in energy storage materials such as lithium-ion batteries.